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Compound of Interest

Compound Name: Phenyldichlorosilane

Cat. No.: B156791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

phenyldichlorosilane, specifically its boiling point and density. The information is presented to

be a valuable resource for laboratory and development work.

Quantitative Data Summary
The physical properties of phenyldichlorosilane are critical for its handling, reaction setup,

and purification. The following table summarizes the key quantitative data for its boiling point

and density.

Physical Property Value Conditions

Boiling Point 64.5-66 °C at 10 mmHg

Density 1.204 - 1.2115 g/mL at 25 °C

Experimental Protocols
While specific experimental protocols for the determination of phenyldichlorosilane's physical

properties are not detailed in readily available literature, the following are general and widely

accepted methodologies for determining the boiling point and density of liquid chemical

compounds.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like phenyldichlorosilane, which have relatively high boiling points

at atmospheric pressure, determination under reduced pressure is common to prevent

decomposition.

Distillation Method: A simple or fractional distillation apparatus can be used. The liquid is

heated in a flask, and the temperature of the vapor that distills is measured. The boiling point

is the temperature at which a steady stream of distillate is collected. For an accurate

determination, the thermometer bulb must be positioned correctly in the distillation head, just

below the side arm leading to the condenser.

Thiele Tube Method: This microscale method is suitable for small sample volumes. A small

sample of the liquid is placed in a fusion tube, and a capillary tube, sealed at one end, is

inverted into it. The assembly is attached to a thermometer and heated in a Thiele tube

containing a high-boiling inert liquid (e.g., mineral oil). As the temperature rises, a stream of

bubbles will emerge from the capillary tube. The heat is then removed, and the temperature

at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[1][2]

Determination of Density

Density is the mass per unit volume of a substance.

Using a Graduated Cylinder and Balance: A straightforward method involves measuring a

specific volume of the liquid in a graduated cylinder and then weighing it on an analytical

balance. The density is calculated by dividing the mass of the liquid by its volume. While

simple, the accuracy of this method is limited by the precision of the graduated cylinder.

Pycnometer Method: For higher accuracy, a pycnometer (a flask with a specific, accurately

known volume) is used. The pycnometer is weighed empty, then filled with the liquid and

weighed again. The mass of the liquid is determined by subtraction. The density is then

calculated by dividing the mass by the known volume of the pycnometer. Temperature

control is crucial for this method as density is temperature-dependent.

Hydrostatic Weighing: This method involves weighing a solid of known volume and mass

both in air and submerged in the liquid. The difference in weight is equal to the weight of the
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displaced liquid. From this, the density of the liquid can be calculated. This technique is

capable of yielding highly precise results.[3][4]

Logical Relationship of Physical Properties
The following diagram illustrates the logical flow for the determination and application of the

physical properties of phenyldichlorosilane.
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Caption: Logical workflow for determining and applying the physical properties of

phenyldichlorosilane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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